Cas no 86703-04-0 ((+)-7-hydroxycostal)

(+)-7-hydroxycostal structure
Product name:(+)-7-hydroxycostal
(+)-7-hydroxycostal Chemical and Physical Properties
Names and Identifiers
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- (+)-7-hydroxycostal
- 7-hydroxycostal
- 2-Naphthaleneacetaldehyde, decahydro-2-hydroxy-4a-methyl-alpha,8-bis(methylene)-, (2S-(2alpha,4abeta,8aalpha))-
- 2-[(2S,4aR,8aS)-2-hydroxy-4a-methyl-8-methylidene-3,4,5,6,7,8a-hexahydro-1H-naphthalen-2-yl]prop-2-enal
- 2-((2S,4aR,8aS)-2-Hydroxy-4a-methyl-8-methylene-decalin-2-yl)prop-2-enal
- UNII-0UY41B4OKK
- DTXSID401116814
- 2-NAPHTHALENEACETALDEHYDE, DECAHYDRO-2-HYDROXY-4A-METHYL-.ALPHA.,8-BIS(METHYLENE)-, (2S-(2.ALPHA.,4A.BETA.,8A.ALPHA.))-
- 2-Naphthaleneacetaldehyde, decahydro-2-hydroxy-4a-methyl-alpha,8-bis(methylene)-, [2S-(2alpha,4abeta,8aalpha)]-
- CHEBI:196137
- 0UY41B4OKK
- 7-Hydroxycostal, (+)-
- 86703-04-0
- 2-Naphthaleneacetaldehyde, decahydro-2-hydroxy-4a-methyl-I+/-,8-bis(methylene)-, [2S-(2I+/-,4aI(2),8aI+/-)]-
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- Inchi: InChI=1S/C15H22O2/c1-11-5-4-6-14(3)7-8-15(17,9-13(11)14)12(2)10-16/h10,13,17H,1-2,4-9H2,3H3/t13-,14+,15-/m0/s1
- InChI Key: VRDBEJGMTYROKE-ZNMIVQPWSA-N
- SMILES: CC12CCCC(=C)C1CC(CC2)(C(=C)C=O)O
Computed Properties
- Exact Mass: 234.161979940g/mol
- Monoisotopic Mass: 234.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 3
(+)-7-hydroxycostal Related Literature
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Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
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2. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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3. Carambola-shaped LiFePO4/C nanocomposites: directing synthesis and enhanced Li storage properties†Xueliang Li,Hongchang Jin,Shuai Liu,Sen Xin,Yu Meng,Jiejie Chen J. Mater. Chem. A, 2015,3, 116-120
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
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Peng Chen Nanoscale, 2010,2, 1474-1479
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
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